Cas no 1025718-81-3 (N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide)

• Product Name: N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• CAS No: 1025718-81-3
• MF: C₁₄H₁₉BClNO₃
• MW: 295.569563150406
• CID: 1134224
• PubChem ID: 53431791
• Update Time: 2025-04-20

N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• N-(3-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)ACETAMIDE
• Acetamide, N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• DTXSID60700397
• 1025718-81-3
• AKOS025296323

• Inchi： 1S/C14H19BClNO3/c1-9(18)17-12-7-10(6-11(16)8-12)15-19-13(2,3)14(4,5)20-15/h6-8H,1-5H3,(H,17,18)
• InChI Key： TVEMSTCZYSMWJX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)NC(C)=O

Computed Properties

• Exact Mass: 295.114651g/mol
• Monoisotopic Mass: 295.114651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.57g/mol
• Topological Polar Surface Area: 47.6Ų